Cas no 90098-94-5 (methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate)

Methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate is a synthetic intermediate with a quinolinone core, offering versatility in pharmaceutical and organic synthesis applications. Its structure combines an ester-functionalized amino acid moiety with a 2-oxoquinoline scaffold, enabling further derivatization for bioactive compound development. The compound is particularly valuable in medicinal chemistry for constructing heterocyclic frameworks, given its potential as a precursor for kinase inhibitors or antimicrobial agents. High purity and well-defined reactivity enhance its utility in controlled reactions. Stability under standard laboratory conditions ensures reliable handling, while its bifunctional groups facilitate selective modifications, making it a useful building block for targeted molecular design.

methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate structure

90098-94-5 structure

Product Name:methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate

CAS No:90098-94-5

MF:C₁₃H₁₄N₂O₃

MW:246.261863231659

CID:5528622

Update Time:2025-05-27

methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinepropanoic acid, α-amino-1,2-dihydro-2-oxo-, methyl ester
- methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate
- Inchi： 1S/C13H14N2O3/c1-18-13(17)10(14)6-8-7-12(16)15-11-5-3-2-4-9(8)11/h2-5,7,10H,6,14H2,1H3,(H,15,16)
- InChI Key： BORSKPPIICQJTH-UHFFFAOYSA-N
- SMILES： C(C1=CC(=O)NC2=CC=CC=C12)C(N)C(=O)OC

Experimental Properties

Density: 1.242±0.06 g/cm3(Predicted)
Boiling Point: 463.4±45.0 °C(Predicted)
pka: 11.60±0.70(Predicted)

methyl 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoate Pricemore >>

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